![molecular formula C20H29N3O3 B2887709 tert-butyl 4-{N-[(pyridin-2-yl)methyl]prop-2-enamido}azepane-1-carboxylate CAS No. 2094584-90-2](/img/structure/B2887709.png)
tert-butyl 4-{N-[(pyridin-2-yl)methyl]prop-2-enamido}azepane-1-carboxylate
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Overview
Description
“tert-butyl 4-{N-[(pyridin-2-yl)methyl]prop-2-enamido}azepane-1-carboxylate” is a complex organic compound. It is related to the family of compounds known as N-Boc piperazines . These compounds serve as useful building blocks/intermediates in the synthesis of several novel organic compounds .
Synthesis Analysis
The synthesis of similar compounds involves the use of N-Boc piperazine derivatives . These compounds are characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies . The structures are further confirmed by single crystal X-ray diffraction analysis .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using single crystal X-ray diffraction analysis . The molecule adopts a specific shape depending on the moiety it contains . The crystal structure features intermolecular interactions .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied . The use of certain reagents has been demonstrated for specific reactions . In situ React IR technology has been used to confirm the effectivity and chemoselectivity of these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . The compounds are characterized by specific melting points and IR spectra . The intermolecular interactions and crystal packing have been analyzed via Hirshfeld surface analysis and fingerprint plots .Mechanism of Action
Safety and Hazards
Future Directions
The future directions for the study of similar compounds involve their further development for various applications . The compounds are evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra . The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development .
properties
IUPAC Name |
tert-butyl 4-[prop-2-enoyl(pyridin-2-ylmethyl)amino]azepane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3/c1-5-18(24)23(15-16-9-6-7-12-21-16)17-10-8-13-22(14-11-17)19(25)26-20(2,3)4/h5-7,9,12,17H,1,8,10-11,13-15H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZACCVQYKLXLCRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(CC1)N(CC2=CC=CC=N2)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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